Cas no 162339-92-6 (1,4-Butanediamine, N,N,N',N'-tetrakis(2-pyridinylmethyl)-)

1,4-Butanediamine, N,N,N',N'-tetrakis(2-pyridinylmethyl)- structure
162339-92-6 structure
Product Name:1,4-Butanediamine, N,N,N',N'-tetrakis(2-pyridinylmethyl)-
CAS No:162339-92-6
MF:C28H32N6
MW:452.593885421753
CID:2780592
Update Time:2023-08-07

1,4-Butanediamine, N,N,N',N'-tetrakis(2-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanediamine, N,N,N',N'-tetrakis(2-pyridinylmethyl)-
    • 1,4-Bis[bis(2-pyridinylmethyl)amino]butane
    • N,N,N',N'-tetrakis(2-pyridylmethyl)-1,4-diaminobutane
    • n,n,n',n'-tetrakis(2-pyridylmethyl)butane-1,4-diamine
    • Inchi: 1S/C28H32N6/c1-5-15-29-25(11-1)21-33(22-26-12-2-6-16-30-26)19-9-10-20-34(23-27-13-3-7-17-31-27)24-28-14-4-8-18-32-28/h1-8,11-18H,9-10,19-24H2
    • InChI Key: KEYPBTYSYNXWMX-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC=CN=1)(CC1C=CC=CN=1)CCCCN(CC1C=CC=CN=1)CC1C=CC=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 13
  • Complexity: 445
  • XLogP3: 2.9
  • Topological Polar Surface Area: 58
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